2-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-7-methyl-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(1,2-dimethylimidazol-4-yl)sulfonyl-7-methyl-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C14H22N4O3S/c1-11-15-12(9-17(11)3)22(20,21)18-8-6-14(10-18)5-4-7-16(2)13(14)19/h9H,4-8,10H2,1-3H3
• InChI Key: WWCWGSQVJANWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCC3(C2)CCCN(C3=O)C
• Molecular Formula: C14H22N4O3S
• Molecular Weight: 326.42 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

The synthesis of imidazole compounds has been a topic of interest in recent years. For example, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. This reaction is reported to proceed via nickel-catalysed addition to nitrile, which followed by proto-demetallation, tautomerization and dehydrative cyclization.

Molecular Structure Analysis

Imidazolones are five-membered heterocyclic rings containing two non-adjacent nitrogens and a carbonyl group. There are two isomers of imidazolones, depending on the placement of the carbonyl: imidazol-2-ones and imidazol-4-ones.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.